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Compound of Interest

Compound Name: Torbugesic

Cat. No.: B1216638

Get Quote

For Immediate Implementation: This document provides essential safety protocols and

logistical procedures for the handling and disposal of Torbugesic (butorphanol tartrate), a

potent opioid analgesic. Adherence to these guidelines is critical for ensuring the safety of all

laboratory personnel. This guide is intended for researchers, scientists, and drug development

professionals.

Hazard Identification and Risk Assessment
Torbugesic, containing the active ingredient butorphanol tartrate, is a Schedule IV controlled

substance.[1] It is classified as a reproductive toxin, Category 1B, and may damage fertility or

the unborn child.[1][2] It is also known to cause serious eye irritation.[1][3][4] Ingestion of

Torbugesic may lead to symptoms similar to clinical use, including drowsiness, dizziness, and

in severe overdose cases, respiratory depression and coma.[3][4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Torbugesic at any stage of the experimental

workflow.
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PPE Category Item Specifications

Eye Protection
Safety glasses with side

shields

Recommended for all

procedures where contact is

likely.[5]

Hand Protection Chemical-resistant gloves
Impervious gloves are

required.[5]

Body Protection
Laboratory coat or disposable

coveralls

To be used in both production

and laboratory settings.[5]

Respiratory Protection
Not normally required with

adequate ventilation

In cases of insufficient

ventilation or if airborne

exposure limits are exceeded,

a chemical respirator with an

organic vapor cartridge and

dust/mist filter is necessary.[4]

[5]

Occupational Exposure Limits
Researchers must ensure that airborne concentrations of butorphanol tartrate are maintained

below established occupational exposure limits (OELs).

Organization/Region Exposure Limit (Time-Weighted Average)

Zoetis
OEB 4 (control exposure to the range of 1ug/m3

to <10ug/m3)

Latvia OEL 5 mg/m3

Lithuania OEL 5 mg/m3

Standard Operating Procedure for Handling
Torbugesic
This protocol outlines the essential steps for the safe handling of Torbugesic from receipt to

disposal.
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Pre-Handling Procedures
Obtain Special Instructions: Before use, all personnel must read and understand the Safety

Data Sheet (SDS) for Torbugesic.[1][4]

Ensure Adequate Ventilation: Work in a well-ventilated area. General laboratory ventilation

should provide at least 10 air changes per hour.[4]

Prepare a Clean Workspace: The designated handling area should be clean and free of

clutter.

Assemble all Necessary Materials: Gather all required PPE, handling equipment, and waste

disposal containers before beginning work.

Handling and Preparation of Torbugesic
Don Appropriate PPE: Put on a lab coat, safety glasses with side shields, and chemical-

resistant gloves.

Withdrawal from Vial: Exercise caution to avoid accidental injection.

Avoid Aerosol Generation: When preparing a syringe for use, take ordinary care to avoid the

generation of aerosols.

Immediate Clean-up of Spills: In the event of a small spill, wipe up with an absorbent

material (e.g., cloth, fleece). For larger spills, dike the material and absorb it with vermiculite,

dry sand, or earth.[4] The contaminated area should then be thoroughly cleaned.[4]

Post-Handling Procedures
Secure Storage: Store Torbugesic locked up in a well-ventilated place at 20-25°C (68-77°F),

protected from light.[4]

Thorough Washing: Wash hands and any exposed skin thoroughly after handling.[1][4]

Decontamination of Work Area: Clean and decontaminate the work surface.
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Proper Waste Disposal: Dispose of all contaminated materials, including empty vials,

syringes, and PPE, in accordance with local, regional, and national regulations for hazardous

waste.[4] Never return spilled material to its original container.[4]

Emergency Procedures
In Case of Accidental Exposure:

Eye Contact: Immediately rinse cautiously with water for several minutes.[1][3][4] If contact

lenses are present, remove them if it is easy to do so and continue rinsing.[1][3][4] Seek

medical attention if irritation persists.[1][3][4]

Skin Contact: Wash the affected area with soap and water. If irritation develops, seek

medical attention.

Ingestion: Immediately call a poison control center or physician.[5] Do not induce vomiting.[5]

Accidental Injection: Seek immediate medical attention.

Waste Disposal Plan
All waste generated from the handling of Torbugesic must be considered hazardous.

Sharps: All needles and syringes must be disposed of in a designated sharps container.

Liquid Waste: Unused Torbugesic solution should be disposed of as hazardous chemical

waste. Do not pour down the drain.

Solid Waste: All contaminated materials, including gloves, lab coats, and absorbent materials

from spills, must be placed in a sealed, labeled hazardous waste container.

Empty Containers: Empty vials may retain product residue and should be disposed of as

hazardous waste.[4]

Safe Handling Workflow
The following diagram illustrates the logical progression of steps for the safe handling of

Torbugesic.
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Caption: Workflow for the safe handling of Torbugesic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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